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Introduction

The Odd-skipped related 1 (OdD1) protein, also known as OSR1, is a crucial zinc-finger
transcription factor implicated in the embryonic development of vital organs, including the heart
and kidneys.[1] Emerging evidence also points to its role as a tumor suppressor, interacting
with key signaling pathways such as Wnt and p53.[1] The advent of CRISPR-Cas9 genome
editing technology offers an unprecedented opportunity to precisely dissect the molecular
functions of OdD1, paving the way for a deeper understanding of developmental processes
and the identification of novel therapeutic targets.

These application notes provide a comprehensive guide for utilizing CRISPR-Cas9 to generate
0dD1 knockout models in relevant cell lines. Detailed protocols for experimental execution,
validation, and subsequent functional analysis are presented to facilitate the investigation of
OdD1's role in cellular signaling and disease pathogenesis.

Key Concepts and Signhaling Pathways

OdD1 is a central regulator in several biological processes. Understanding its associated
signaling pathways is critical for designing and interpreting functional genomics studies.
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» Developmental Pathways: OdD1 is essential for the proper formation of the atrial septum in
the heart and the development of the intermediate mesoderm, which gives rise to the
kidneys and gonads. Its absence leads to severe developmental defects in these structures.

o Wnt Signaling Pathway: In the context of cancer, OdD1 has been shown to act as a tumor
suppressor by downregulating the Wnt signaling pathway. It achieves this by suppressing the
expression of downstream targets like SOX9 and (3-catenin.[1]

e p53 Signaling Pathway: OdD1 can also function as a tumor suppressor through the
transcriptional activation of the p53 tumor suppressor protein.[1]

Below is a diagram illustrating the central role of OdD1 in these key signaling pathways.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1578480?utm_src=pdf-body
https://www.benchchem.com/product/b1578480?utm_src=pdf-body
https://www.mdpi.com/2075-1729/15/11/1680
https://www.benchchem.com/product/b1578480?utm_src=pdf-body
https://www.mdpi.com/2075-1729/15/11/1680
https://www.benchchem.com/product/b1578480?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1578480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

é Embryonic Development )
Kidney Development
(Intermediate Mesoderm)
Heart Development
(Atrial Septum Formation)
\_ inhibits

J
\[ Cancer Pathogenesis ™~
activates
Wnt Signaling | _ _promotes tumorigenesis
inhibits tumorigene§i§__ Tumor Suppression
p53 Signaling [~~~ """ "
N

J

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1578480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Phase 1: Design & Preparation

gRNA Design & Synthesis
(Targeting OdD1 Exon 2)

CRISPR-Cas9 Vector
Preparation/RNP Assembly
Phase 2: Gene Editing
Transfection/Electroporation
of Target Cells
Single Cell Cloning &
Expansion

Phase 3: Validation
Genomic DNA Extraction
& PCR Amplification

'

Sanger Sequencing
of PCR Products

Western Blot for
OdD1 Protein

/ﬁlase 4: Functicv nal Analysis \

Phenotypic Assays Signaling Pathway Kidney/Cardiac Organoid
(e.g., Proliferation, Apoptosis) Activity Assays (Wnt, p53) Differentiation & Analysis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1578480?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1578480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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